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Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253

In-Depth Technical Guide: N-Butoxyacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Butoxyacetamide, more
commonly known as N-Butylacetamide. It details the chemical's core identifiers,
physicochemical properties, and available experimental data. This document is intended to
serve as a foundational resource for professionals in research and drug development,
summarizing key information in a structured and accessible format. While extensive data on the
compound's chemical and physical characteristics is presented, information regarding its
specific metabolic and signaling pathways is not currently available in published literature.

Chemical Identifiers and Properties

N-Butylacetamide is a chemical compound with a range of applications in laboratory settings. A
summary of its key identifiers and properties is provided below.

Table 1: Chemical Identifiers for N-Butylacetamide
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Identifier Value Citation
CAS Number 1119-49-9 [1112]
IUPAC Name N-Butylacetamide [1][2]
Chemical Formula C6H13NO [11[2]
Molecular Weight 115.18 g/mol [1]
Canonical SMILES CCCCNC(=0)C
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Table 2: Physicochemical Properties of N-

Butylacetamide
Property Value Citation
Melting Point -14 °C
Boiling Point 229-230 °C
Density 0.899 g/cm3 at 20 °C

~ 8839 mg/L at 25 °C
Water Solubility (estimated) [3]
estimate

Flash Point 1145°C [3]

Refractive Index 1.439-1.441 [3]

Experimental Data
Synthesis of N-Butylacetamide

While a detailed, step-by-step experimental protocol for the synthesis of N-Butylacetamide is
not readily available in the cited literature, the most common laboratory-scale synthesis
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involves the reaction of n-butylamine with acetyl chloride.[4] This is a standard acylation
reaction.

A generalized procedure for such a reaction would be:

» Dissolve n-butylamine in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether) in
a flask equipped with a stirring mechanism and cooled in an ice bath.

» Slowly add an equimolar amount of acetyl chloride to the stirred solution. This reaction is
exothermic.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for a specified period to ensure the reaction goes to completion.

e The reaction mixture would then be washed with a weak acid, a weak base, and brine to
remove any unreacted starting materials and byproducts.

e The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate or
sodium sulfate).

e The solvent is removed under reduced pressure to yield the crude N-Butylacetamide.
» Further purification can be achieved by distillation or chromatography if necessary.

It is crucial to note that this is a generalized protocol, and specific reaction conditions such as
solvent, temperature, and reaction time should be optimized for the best results.

Biological Interactions and Pathways

A thorough review of the existing scientific literature did not yield specific information regarding
the metabolic fate or signaling pathways of N-Butylacetamide. Research into the
biotransformation, potential enzymatic hydrolysis, or interactions with cellular signaling
cascades for this particular compound has not been published.

The general metabolism of amides can involve hydrolysis by amidases to yield a carboxylic
acid and an amine. In the case of N-Butylacetamide, this would theoretically produce butyric
acid and acetamide. However, without experimental data, it is not possible to confirm if this
pathway occurs in biological systems.
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The diagram below illustrates a hypothetical workflow for investigating the metabolic stability of
a compound like N-Butylacetamide, a common practice in drug discovery research.

Hypothetical Workflow for Metabolic Stability Assay
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Caption: A generalized workflow for an in vitro metabolic stability assay.

Conclusion

This technical guide has summarized the key identifiers and physicochemical properties of N-
Butylacetamide. While information on its synthesis is based on general chemical principles, a
specific, detailed experimental protocol remains to be published. A significant gap in the current
knowledge base is the absence of data on the metabolic and signaling pathways of N-
Butylacetamide. Further research is required to elucidate the biological interactions of this
compound, which would be of considerable value to the scientific and drug development
communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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